Cas no 309947-09-9 (1-Bromo-4-allyloxy-3-methylbenzene)

• Product Name: 1-Bromo-4-allyloxy-3-methylbenzene
• CAS No: 309947-09-9
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 5902839
• PubChem ID: 21873209
• Update Time: 2026-03-11

1-Bromo-4-allyloxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-allyloxy-3-methylbenzene
• Benzene, 4-bromo-2-methyl-1-(2-propen-1-yloxy)-
• DFMLMQUBXUWVIW-UHFFFAOYSA-N
• 309947-09-9
• Allyloxy-4-bromo-2-methyl-benzene
• 1-Allyloxy-4-bromo-2-methyl-benzene
• 1-(allyloxy)-4-bromo-2-methylbenzene
• SCHEMBL4016055

• MDL： MFCD18263528
• Inchi： 1S/C10H11BrO/c1-3-6-12-10-5-4-9(11)7-8(10)2/h3-5,7H,1,6H2,2H3
• InChI Key： DFMLMQUBXUWVIW-UHFFFAOYSA-N
• SMILES： C1(OCC=C)=CC=C(Br)C=C1C

Computed Properties

• Exact Mass: 225.99933g/mol
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-4-allyloxy-3-methylbenzene

Introduction to 1-Bromo-4-allyloxy-3-methylbenzene (CAS No. 309947-09-9)

1-Bromo-4-allyloxy-3-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 309947-09-9, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, featuring a brominated aromatic ring substituted with an allyloxy group and a methyl group, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the development of various bioactive molecules.

The structural motif of 1-Bromo-4-allyloxy-3-methylbenzene consists of a benzene ring that is brominated at the 1-position, allyloxyated at the 4-position, and methylated at the 3-position. This specific arrangement of functional groups imparts unique reactivity, enabling its use in diverse synthetic transformations. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the allyloxy group can participate in various organic reactions, including addition reactions and etherifications, broadening its synthetic utility.

In recent years, 1-Bromo-4-allyloxy-3-methylbenzene has been explored in the context of drug discovery and medicinal chemistry. Its structural features make it a promising scaffold for designing novel compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against specific biological targets. The benzene core is a common structural element in many pharmacologically active agents, and modifications at the ortho and para positions can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

One notable area of research involving 1-Bromo-4-allyloxy-3-methylbenzene is its application in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Inflammation is a hallmark of numerous diseases, including cancer and autoimmune disorders, making it a high-priority area for drug development. Researchers have leveraged the reactivity of this compound to create derivatives that interfere with key signaling molecules, thereby modulating inflammatory responses. Preliminary studies suggest that certain analogs derived from 1-Bromo-4-allyloxy-3-methylbenzene exhibit promising anti-inflammatory effects in vitro.

The allyloxy group in 1-Bromo-4-allyloxy-3-methylbenzene also plays a crucial role in its biological activity. Allyl ethers are known to exhibit various biological functions, including antimicrobial and anti-cancer properties. By incorporating this moiety into drug-like molecules, chemists can enhance their interaction with biological targets and improve their overall efficacy. Furthermore, the methyl group at the 3-position contributes to steric hindrance and electronic effects that can influence the binding affinity of derived compounds to their intended receptors.

Advances in synthetic methodologies have further expanded the potential applications of 1-Bromo-4-allyloxy-3-methylbenzene. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only reduce reaction times but also improve yields, making it more feasible for industrial-scale applications. The ability to rapidly produce high-quality 1-Bromo-4-allyloxy-3-methylbenzene ensures that researchers can focus on downstream applications without being hindered by synthetic limitations.

The compound's role extends beyond pharmaceuticals into materials science and agrochemicals. Its structural versatility allows for the design of novel polymers and specialty chemicals with tailored properties. For example, derivatives of 1-Bromo-4-allyloxy-3-methylbenzene have been investigated as monomers for polymerization, leading to materials with enhanced thermal stability or biodegradability. In agrochemicals, such compounds can serve as precursors for developing new pesticides or herbicides that are more effective and environmentally friendly.

Future research directions for 1-Bromo-4-allyloxy-3-methylbenzene may include exploring its potential in photodynamic therapy (PDT) and other light-based medical treatments. The aromatic system can be engineered to absorb specific wavelengths of light, generating reactive oxygen species that selectively target diseased cells. By incorporating functional groups that enhance photophysical properties, scientists aim to develop more efficient PDT agents based on derivatives of this compound.

In conclusion,1-Bromo-4-allyloxy-3-methylbenzene (CAS No. 309947-09-9) is a multifaceted intermediate with broad applications across multiple scientific disciplines. Its unique structural features enable diverse synthetic pathways and biological activities, making it a cornerstone in modern chemical research. As methodologies continue to evolve, the potential uses for this compound will undoubtedly expand, driving innovation in pharmaceuticals, materials science, and beyond.